Cas no 18087-63-3 (Ethanone,2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)-
• CAS No: 18087-63-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 122763
• PubChem ID: 23268594
• Update Time: 2025-04-18

Ethanone,2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)-
• 2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)ethanone
• Ethanone, 2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)- (9CI)
• DTXSID90631968
• SB63591
• 2,2,2-Trifluoro-1-(5-methyl-1H-pyrrol-2-yl)ethan-1-one
• Ethanone,2,2,2-trifluoro-1-(5-methyl-1H-pyrrol-2-yl)-(9ci)
• 2-methyl-5-trifluoroacetylpyrrole
• 18087-63-3

• Inchi： 1S/C7H6F3NO/c1-4-2-3-5(11-4)6(12)7(8,9)10/h2-3,11H,1H3
• InChI Key： ILQVJZHEUYGABZ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C)N1)=O)(F)F

Computed Properties

• Exact Mass: 176.03235
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96